Cas no 2669-72-9 (2-Imidazolidinone,1,3-bis(methoxymethyl)-)
2669-72-9 structure
Product Name:2-Imidazolidinone,1,3-bis(methoxymethyl)-
CAS No:2669-72-9
MF:C7H14N2O3
MW:174.197661876678
CID:276287
PubChem ID:72890
Update Time:2025-04-19
2-Imidazolidinone,1,3-bis(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Imidazolidinone,1,3-bis(methoxymethyl)-
- 1,3-bis(methoxymethyl)imidazolidin-2-one
- AI3-14824
- NSC 3326
- UNII-F638O08DNS
- N,N'-DIMETHYLOLETHYLENEUREA DIMETHYL ETHER
- NSC3326
- N,N'-BIS(METHOXYMETHYL)ETHYLENEUREA
- 2669-72-9
- SCHEMBL6754694
- EINECS 220-210-8
- Bis(methoxymethyl)ethyleneurea
- 2-Imidazolidinone, 1,3-bis(methoxymethyl)-
- 1,3-bis(methoxymethyl)-2-imidazolidinone
- DTXSID80181200
- DIMETHYLOLETHYLENEUREA DIMETHYL ETHER
- N,N'-DIMETHOXYMETHYLETHYLENEUREA
- NSC-3326
- NS00028156
- F638O08DNS
- MX 280
- 1,3-Bis(methoxymethyl)-2-imidazolidone
-
- Inchi: 1S/C7H14N2O3/c1-11-5-8-3-4-9(6-12-2)7(8)10/h3-6H2,1-2H3
- InChI Key: CNZVQCYTFMIBMO-UHFFFAOYSA-N
- SMILES: O(C)CN1C(N(COC)CC1)=O
Computed Properties
- Exact Mass: 174.10052
- Monoisotopic Mass: 174.100442
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42
- XLogP3: -0.6
Experimental Properties
- Density: 1.122
- Boiling Point: 259.7°Cat760mmHg
- Flash Point: 110.9°C
- Refractive Index: 1.469
- PSA: 42.01
2-Imidazolidinone,1,3-bis(methoxymethyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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